Cas no 1806509-24-9 (3-Bromo-2-(3-bromopropyl)benzyl chloride)

• Product Name: 3-Bromo-2-(3-bromopropyl)benzyl chloride
• CAS No: 1806509-24-9
• MF: C₁₀H₁₁Br₂Cl
• MW: 326.455340623856
• CID: 4978393
• Update Time: 2025-05-26

3-Bromo-2-(3-bromopropyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-bromopropyl)benzyl chloride

• Inchi： 1S/C10H11Br2Cl/c11-6-2-4-9-8(7-13)3-1-5-10(9)12/h1,3,5H,2,4,6-7H2
• InChI Key： CKAHOZJXDNLEDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCl)=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-2-(3-bromopropyl)benzyl chloride

Recent Advances in the Study of 3-Bromo-2-(3-bromopropyl)benzyl chloride (CAS: 1806509-24-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-(3-bromopropyl)benzyl chloride (CAS: 1806509-24-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This halogenated benzyl chloride derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Recent studies have highlighted its role in the development of novel kinase inhibitors and covalent protein modifiers, leveraging its reactive benzyl chloride moiety for selective target engagement.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-2-(3-bromopropyl)benzyl chloride in the synthesis of irreversible BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized the compound's dual bromo functionality to create a series of potent, selective inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the low nanomolar range for several derivatives, with particular emphasis on the compound's ability to form stable covalent bonds with cysteine residues in the BTK active site.

In parallel research, scientists have explored the application of 1806509-24-9 in PROTAC (Proteolysis Targeting Chimera) development. A recent Nature Chemical Biology publication detailed its incorporation as a linker element in bifunctional molecules designed to target estrogen receptor degradation. The bromopropyl side chain proved particularly valuable for tuning the compound's hydrophobicity and cellular permeability, while the benzyl chloride group enabled efficient conjugation to E3 ligase ligands.

Structural activity relationship (SAR) studies involving 3-Bromo-2-(3-bromopropyl)benzyl chloride have provided important insights into molecular design strategies. Computational modeling approaches, combined with X-ray crystallography data, have revealed how subtle modifications to the bromine substitution pattern can significantly influence target binding affinity and selectivity. These findings are informing the development of next-generation therapeutic agents with improved safety profiles.

The compound's stability and reactivity profile have been extensively characterized in recent pharmaceutical development research. Accelerated stability studies under various pH and temperature conditions have demonstrated its suitability for long-term storage and handling in industrial settings. Furthermore, novel synthetic routes have been developed to improve the yield and purity of 1806509-24-9, addressing previous challenges in large-scale production.

Looking forward, researchers anticipate expanding applications of 3-Bromo-2-(3-bromopropyl)benzyl chloride in targeted protein degradation, covalent inhibitor design, and chemical biology probe development. Ongoing clinical trials featuring molecules derived from this scaffold are expected to report preliminary results in the coming year, potentially validating its therapeutic potential in oncology and autoimmune diseases.